Cas no 2138125-84-3 ((2-bromo-4-chlorophenyl)methyl2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine)

• Product Name: (2-bromo-4-chlorophenyl)methyl2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine
• CAS No: 2138125-84-3
• MF: C₁₂H₁₅BrClF₃N₂
• MW: 359.61311173439
• CID: 5760393
• PubChem ID: 165494250
• Update Time: 2025-05-19

(2-bromo-4-chlorophenyl)methyl2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine Chemical and Physical Properties

Names and Identifiers

• [(2-bromo-4-chlorophenyl)methyl][2-(methylamino)ethyl](2,2,2-trifluoroethyl)amine
• EN300-1179378
• 2138125-84-3
• (2-bromo-4-chlorophenyl)methyl2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine

• Inchi： 1S/C12H15BrClF3N2/c1-18-4-5-19(8-12(15,16)17)7-9-2-3-10(14)6-11(9)13/h2-3,6,18H,4-5,7-8H2,1H3
• InChI Key： AVLVZPZMPKCCEN-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1CN(CC(F)(F)F)CCNC)Cl

Computed Properties

• Exact Mass: 358.00592g/mol
• Monoisotopic Mass: 358.00592g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 15.3Ų

Additional information on (2-bromo-4-chlorophenyl)methyl2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine

Introduction to (2-bromo-4-chlorophenyl)methyl2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine (CAS No. 2138125-84-3)

(2-bromo-4-chlorophenyl)methyl2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine) is a sophisticated organic compound with a molecular structure that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number CAS No. 2138125-84-3, exhibits a unique combination of functional groups that make it a promising candidate for further exploration in drug development.

The chemical structure of this compound features a phenyl ring substituted with bromine and chlorine atoms at the 2nd and 4th positions, respectively. This substitution pattern enhances the electrophilicity of the aromatic ring, making it more susceptible to nucleophilic attack. The presence of a secondary amine group linked to a methylamino side chain further increases the compound's reactivity and potential for biological activity.

The terminal part of the molecule consists of an ethyl chain terminated by a tertiary amine group derived from the reaction of 2,2,2-trifluoroethylamine. The trifluoromethyl group is known for its ability to enhance metabolic stability and lipophilicity, which are critical factors in drug design. These structural features collectively contribute to the compound's potential as a pharmacophore in the development of novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds containing halogenated aromatic rings and fluorinated side chains. These structural motifs are frequently found in active pharmaceutical ingredients (APIs) due to their ability to modulate receptor binding and improve pharmacokinetic profiles. The compound under discussion is no exception and has been studied for its potential applications in various therapeutic areas.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. The presence of multiple reactive sites allows for diverse chemical modifications, enabling researchers to tailor its properties for specific biological targets. For instance, the secondary amine group can be further functionalized to introduce additional pharmacological activity or improve solubility.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry. The introduction of fluorine atoms into molecular structures can significantly alter their biological activity by influencing electronic properties, lipophilicity, and metabolic stability. In particular, 2,2,2-trifluoroethylamine has been shown to enhance the bioavailability and duration of action of several drugs currently on the market. This suggests that incorporating this moiety into new compounds could lead to improved therapeutic outcomes.

The bromo and chloro substituents on the phenyl ring also play a crucial role in determining the compound's reactivity and selectivity. These halogen atoms can participate in various chemical reactions, including cross-coupling reactions commonly used in organic synthesis. Such reactions are essential for constructing complex molecular architectures and have been widely employed in the development of novel pharmaceuticals.

From a computational chemistry perspective, the electronic distribution around the molecule can be predicted using advanced modeling techniques. These predictions help researchers understand how different functional groups interact with each other and with potential biological targets. For example, density functional theory (DFT) calculations have been used to study the electron density distribution in halogenated aromatic compounds, providing insights into their reactivity and binding affinity.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic aromatic substitution (SNAr) reactions followed by alkylation and amination steps. The use of palladium-catalyzed cross-coupling reactions has also been explored to introduce additional functional groups with high efficiency.

In conclusion, (2-bromo-4-chlorophenyl)methyl2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine represents a promising candidate for further exploration in drug development. Its unique structural features and potential applications make it an attractive subject for both academic research and industrial innovation. As our understanding of medicinal chemistry continues to evolve, compounds like this one will undoubtedly play a significant role in shaping the future of therapeutic agents.